Cas no 1667-00-1 ((Cyclopropylmethyl)benzene)

• Product name: (Cyclopropylmethyl)benzene
• CAS No: 1667-00-1
• MF: C₁₀H₁₂
• MW: 132.202282905579
• CID: 196852
• PubChem ID: 74274

(Cyclopropylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• (Cyclopropylmethyl)benzene
• Benzene,(cyclopropylmethyl)-
• cyclopropylmethylbenzene
• Benzylcyclopropane
• Cyclopropyl-phenyl-methan
• cyclopropyl-phenyl-methane
• cyclopropane,benzyl-
• α-cyclopropyltoluene
• CYCLOPROPYLPHENYLMETHANE
• methane,cyclopropylphenyl-
• CYCLOPROPYLPHENYLMETHANE,99%
• Benzene, (cyclopropylmethyl)-
• LX9U4V2RJW
• NS00025453
• (Cyclopropylmethyl)benzene #
• EN300-1588450
• AKOS022181731
• EINECS 216-782-3
• Cyclopropyl phenylmethane
• FT-0633746
• DTXSID60168155
• 1667-00-1
• 2-Fluoro Adenosine
• G65244
• DB-043660

• Inchi： InChI=1S/C10H12/c1-2-4-9(5-3-1)8-10-6-7-10/h1-5,10H,6-8H2
• InChI Key： GUGXBRGATQTAFP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC2CC2

Computed Properties

• Exact Mass: 132.09400
• Monoisotopic Mass: 132.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0A^2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.9059 (estimate)
• Melting Point: 4.8°C
• Boiling Point: 179.15°C (rough estimate)
• Flash Point: 62 °C
• Refractive Index: 1.5131-1.5151
• PSA: 0.00000
• LogP: 2.63910
• Solubility: Not determined

(Cyclopropylmethyl)benzene Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

(Cyclopropylmethyl)benzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (Cyclopropylmethyl)benzene

Comprehensive Guide to (Cyclopropylmethyl)benzene (CAS No. 1667-00-1): Properties, Applications, and Industry Insights

(Cyclopropylmethyl)benzene (CAS No. 1667-00-1), also known as benzylcyclopropane, is a versatile organic compound with a unique molecular structure combining a benzene ring and a cyclopropylmethyl group. This compound has garnered significant attention in recent years due to its applications in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals frequently search for terms like "(Cyclopropylmethyl)benzene synthesis", "CAS 1667-00-1 uses", and "benzylcyclopropane properties", reflecting its growing importance in synthetic chemistry.

The molecular formula of (Cyclopropylmethyl)benzene is C₁₀H₁₂, with a molecular weight of 132.20 g/mol. Its distinct structure features a cyclopropane ring attached to a methylene bridge, which is further connected to a benzene ring. This configuration imparts interesting chemical properties, making it valuable for various transformations. Recent studies have explored its role as a building block in drug discovery, particularly in the development of novel bioactive molecules targeting neurological disorders—a hot topic in medicinal chemistry.

One of the most searched questions about this compound is "How to prepare (Cyclopropylmethyl)benzene?". The synthesis typically involves the reaction of benzyl halides with cyclopropyl reagents or through transition-metal-catalyzed cross-coupling reactions. Advanced methods like photoredox catalysis have also been investigated, aligning with the current trend toward sustainable chemistry practices. The compound's stability under various conditions makes it suitable for diverse synthetic applications, from small-scale laboratory preparations to industrial-scale production.

In the pharmaceutical sector, (Cyclopropylmethyl)benzene serves as a key intermediate for compounds with potential therapeutic effects. Its structural motif appears in several drug candidates undergoing clinical trials, particularly those targeting CNS disorders—a rapidly growing market segment. The agrochemical industry utilizes derivatives of this compound in developing new-generation crop protection agents, responding to the global demand for more efficient and environmentally friendly pesticides.

From a physicochemical perspective, CAS No. 1667-00-1 exhibits a boiling point of approximately 195-200°C and a density of about 0.95 g/cm³. These properties, along with its moderate solubility in organic solvents, make it suitable for various formulation applications. Recent innovations in computational chemistry have enabled better prediction of its behavior in different systems, addressing another common search query: "(Cyclopropylmethyl)benzene solubility and stability".

The compound's safety profile has been extensively studied, with research focusing on its environmental fate and biodegradation pathways—topics of increasing importance in green chemistry initiatives. Regulatory aspects of benzylcyclopropane derivatives are frequently updated to reflect new scientific findings, making compliance information another area of high search volume among industry professionals.

Emerging applications of (Cyclopropylmethyl)benzene include its use in material science, particularly in the development of specialty polymers with unique thermal and mechanical properties. This aligns with current industry trends toward high-performance materials for advanced technologies. The compound's potential in energy storage systems is also being explored, tapping into the booming renewable energy sector.

Analytical methods for CAS 1667-00-1 characterization have evolved significantly, with modern techniques like HPLC-MS and NMR spectroscopy providing detailed structural information. These advancements address another common search theme: "How to analyze (Cyclopropylmethyl)benzene purity?". Quality control protocols have become more sophisticated, ensuring the compound meets the stringent requirements of various end-use applications.

The global market for (Cyclopropylmethyl)benzene derivatives is projected to grow steadily, driven by increasing R&D investments in life sciences and specialty chemicals. Supply chain considerations, including regional production capabilities and trade patterns, form another important discussion point for stakeholders searching for "(Cyclopropylmethyl)benzene suppliers" and "market trends for CAS 1667-00-1".

Future research directions for this compound likely include exploration of its enantioselective transformations and development of more sustainable production methods. These areas correspond with broader scientific priorities of asymmetric synthesis and green chemistry—subjects generating substantial interest across academic and industrial chemistry communities worldwide.